Cas no 668981-01-9 (Benzene,1,4-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: Benzene,1,4-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 668981-01-9
• MF: C₁₅H₁₁F₂NO₂S
• MW: 307.31514954567
• CID: 500889
• PubChem ID: 22170180
• Update Time: 2025-04-19

Benzene,1,4-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 1,4-Difluoro-2-(isocyano(tosyl)methyl)benzene
• 1,4-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
• A-TOSYL-(2,5-DIFLUOROBENZYL) ISOCYANIDE
• α-Tosyl-(2,5-difluorobenzyl)isocyanide
• [a-(4-Tolylsulfonyl)-2,5-difluorobenzyl]isonitrile
• a-(p-Toluenesulfonyl)-2,5-difluorobenzyl isonitrile
• AKOS016009767
• 1,4-difluoro-2-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• [alpha-(p-Toluenesulfonyl)-2,5-difluorobenzyl]isonitrile
• 2,5-Difluoro-1-(isocyano(tosyl)methyl)benzene
• SCHEMBL3118959
• FT-0604134
• 668981-01-9
• SYHMCIYCFACHBI-UHFFFAOYSA-N

• MDL： MFCD07390256
• Inchi： 1S/C15H11F2NO2S/c1-10-3-6-12(7-4-10)21(19,20)15(18-2)13-9-11(16)5-8-14(13)17/h3-9,15H,1H3
• InChI Key： SYHMCIYCFACHBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=C(C=CC=1F)F)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 307.04793
• Monoisotopic Mass: 307.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 38.5

Benzene,1,4-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Security Information

• Storage Condition：Sealed in dry,2-8°C(BD170783)